
3-Iodo-8-nitroquinoline material safety data
sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Iodo-8-nitroquinoline

Cat. No.: B1314853 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 3-Iodo-8-nitroquinoline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of 3-
Iodo-8-nitroquinoline, based on available Material Safety Data Sheet (MSDS) information. It

is intended to serve as an essential resource for laboratory personnel and anyone involved in

the handling of this chemical compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Iodo-8-nitroquinoline is

presented below. These properties are crucial for understanding the behavior of the compound

under various laboratory conditions.
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Property Value

CAS Number 497084-46-5[1][2][3][4][5]

Molecular Formula C9H5IN2O2[1][2][4]

Molecular Weight 300.053 g/mol [1][2][4]

Density 2.0 ± 0.1 g/cm³[1][2]

Boiling Point 401.2 ± 30.0 °C at 760 mmHg[1][2]

Flash Point 196.4 ± 24.6 °C[1][2]

Water Solubility Very slightly soluble (0.18 g/L at 25°C)[4]

Hazard Identification and Classification
3-Iodo-8-nitroquinoline is classified as a hazardous substance. The following table

summarizes its GHS hazard classification.

Hazard Class GHS Hazard Statement Signal Word

Acute toxicity - Oral H302: Harmful if swallowed[4] Warning[4]

Acute toxicity - Dermal
H312: Harmful in contact with

skin[4]
Warning[4]

Acute toxicity - Inhalation H332: Harmful if inhaled[4] Warning[4]

First Aid Measures
In the event of exposure to 3-Iodo-8-nitroquinoline, the following first aid protocols should be

immediately implemented.
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Exposure Route First Aid Protocol

Skin Contact

Immediately wash the affected skin with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] If

irritation persists, seek medical attention.[1]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to separate the eyelids with fingers.[1]

If irritation persists, seek medical attention.[1]

Inhalation

Move the individual to fresh air.[1] In severe

cases or if symptoms persist, seek immediate

medical attention.[1]

Ingestion

Wash out the mouth with copious amounts of

water for at least 15 minutes.[1] Seek immediate

medical attention.[1]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with 3-
Iodo-8-nitroquinoline.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 3-Iodo-8-
nitroquinoline in a laboratory setting.
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Caption: Workflow for the safe laboratory handling of 3-Iodo-8-nitroquinoline.

Storage and Incompatibility
Aspect Recommendation

Storage Conditions
Store in tightly closed vessels in a dry, cool, and

well-ventilated area.[1][6]

Conditions to Avoid Avoid exposure to heat, flames, and sparks.[1]

Incompatible Materials
Avoid contact with oxidizing agents, strong

acids, and strong bases.[1][6]

Fire and Accidental Release Measures
Procedures for fires and accidental spills involving 3-Iodo-8-nitroquinoline are outlined below.

Situation Recommended Action

Fire Fighting

Use dry powder or carbon dioxide extinguishers.

[1] Firefighters should wear self-contained

breathing apparatus and full protective clothing.

[1] Hazardous combustion products include

carbon monoxide, nitrogen oxides, and

hydrogen iodide.[1]

Accidental Release

Wear appropriate personal protective

equipment, including a respirator, gloves, and

protective clothing.[1] Mix the spilled material

with sand or another inert absorbent, then

sweep it up and place it in a tightly closed

container for disposal.[1] Prevent the material

from entering drains or water courses.[1]

Toxicological and Ecological Information
Currently, there is no specific toxicological or ecological data available for 3-Iodo-8-
nitroquinoline.[1] As a precautionary measure, it should be handled as a potentially toxic and
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environmentally harmful substance.

Disposal Considerations
The disposal of 3-Iodo-8-nitroquinoline and its waste products must be conducted in

compliance with all local, regional, and national regulations.[1] It should be treated as special

waste and handled by a licensed disposal company.[1]

Transportation Information
According to available data, 3-Iodo-8-nitroquinoline is considered non-hazardous for both air

and ground transportation.[1]

This technical guide is intended to provide essential safety information for trained

professionals. Always consult the most current and complete Material Safety Data Sheet from

the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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